Cas no 1510965-09-9 (3-(5-Methylthiophen-2-yl)butan-2-ol)

• Product Name: 3-(5-Methylthiophen-2-yl)butan-2-ol
• CAS No: 1510965-09-9
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 5737434
• PubChem ID: 66437843
• Update Time: 2025-06-09

3-(5-Methylthiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1510965-09-9
• AKOS015783085
• 3-(5-methylthiophen-2-yl)butan-2-ol
• EN300-1636452
• 2-Thiopheneethanol, α,β,5-trimethyl-
• 3-(5-Methylthiophen-2-yl)butan-2-ol

• Inchi： 1S/C9H14OS/c1-6-4-5-9(11-6)7(2)8(3)10/h4-5,7-8,10H,1-3H3
• InChI Key： JLFVDXSVJQUGKZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C)C(C)O

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 249.8±25.0 °C(Predicted)
• pka: 14.73±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-Methylthiophen-2-yl)butan-2-ol

Introduction to 3-(5-Methylthiophen-2-yl)butan-2-ol (CAS No. 1510965-09-9)

3-(5-Methylthiophen-2-yl)butan-2-ol, with the CAS number 1510965-09-9, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of a methyl group and a butan-2-ol moiety imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The structure of 3-(5-Methylthiophen-2-yl)butan-2-ol can be represented as follows: the thiophene ring is substituted with a methyl group at the 5-position, and a butan-2-ol side chain is attached to the 3-position. This configuration provides a balance between hydrophobic and hydrophilic properties, which is crucial for its potential biological activities.

In recent years, there has been a growing interest in the development of new therapeutic agents derived from thiophene-based compounds. 3-(5-Methylthiophen-2-yl)butan-2-ol has been studied for its potential as an anti-inflammatory agent, owing to its ability to modulate key inflammatory pathways. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases.

Beyond its anti-inflammatory properties, 3-(5-Methylthiophen-2-yl)butan-2-ol has also demonstrated promising activity in neuroprotective studies. Studies have indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism by which it exerts these effects is thought to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic profile of 3-(5-Methylthiophen-2-yl)butan-2-ol has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, which is essential for its potential use as an oral therapeutic agent. Additionally, its metabolic stability and low toxicity profile make it an attractive candidate for further drug development.

In the context of drug discovery, 3-(5-Methylthiophen-2-yl)butan-2-ol has been evaluated in various preclinical models to assess its efficacy and safety. In vitro studies using cell lines have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). In vivo studies using animal models have further confirmed its anti-inflammatory and neuroprotective effects, with no significant adverse effects observed at therapeutic doses.

The structural diversity of thiophene-based compounds allows for the exploration of a wide range of biological activities. For instance, modifications to the thiophene ring or the butan-2-ol side chain can lead to compounds with enhanced potency or selectivity. This flexibility in chemical design makes 3-(5-Methylthiophen-2-yl)butan-2-ol an excellent starting point for structure-based drug design efforts.

In conclusion, 3-(5-Methylthiophen-2-yl)butan-2-ol (CAS No. 1510965-09-9) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory and neuroprotective properties, combined with favorable pharmacokinetic characteristics, make it a valuable candidate for the development of new therapeutic agents. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.